(2-Amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)methanone
Overview
Description
“(2-Amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)methanone” is a chemical compound with the molecular formula C16H16ClNO4 . It is a derivative of benzophenone, where the hydrogen atom at the 2 position has been replaced by an amino group (-NH2) and the one at the 5 position replaced with a chlorine atom .
Molecular Structure Analysis
The molecular structure of “(2-Amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)methanone” is complex, with multiple functional groups. The presence of the amino group, chloro group, and methoxy groups contribute to its unique chemical properties .Chemical Reactions Analysis
While specific chemical reactions involving “(2-Amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)methanone” are not available, it’s known that similar compounds can participate in various chemical reactions. For example, 2-amino-5-chlorobenzophenone can be used in the synthesis of benzodiazepines .Physical And Chemical Properties Analysis
“(2-Amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)methanone” has a molecular weight of 321.76 . More detailed physical and chemical properties are not available in the current literature.Scientific Research Applications
Anticancer Activity
(2-Amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)methanone: has been studied for its potential as an anticancer agent. The compound’s structure is similar to known tubulin inhibitors, which are crucial in cancer therapy as they interfere with microtubule functions, essential for cell division . Studies have shown that analogues of this compound exhibit significant anticancer activity against various cancer cell lines, making it a promising candidate for further drug development .
Molecular Docking Studies
The compound has been subjected to molecular docking studies to understand its interaction with biological targets. These studies help in predicting the affinity and activity of the compound against specific proteins involved in disease pathways. For instance, docking studies against the tubulin–combretastatin A4 complex have shown efficient binding, indicating potential for the development of new therapeutic agents .
Spectroscopic Characterization
Spectroscopic techniques like nuclear magnetic resonance (NMR) and mass spectral analysis are used to characterize the compound. This is essential for confirming the structure of synthesized compounds and for quality control in pharmaceutical production .
Future Directions
properties
IUPAC Name |
(2-amino-5-chlorophenyl)-(3,4,5-trimethoxyphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO4/c1-20-13-6-9(7-14(21-2)16(13)22-3)15(19)11-8-10(17)4-5-12(11)18/h4-8H,18H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNXGUYDYCYSOCU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)C2=C(C=CC(=C2)Cl)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)methanone | |
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